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Compound of Interest

Compound Name: Hydroxyprogesterone caproate

Cat. No.: B1673979

Technical Support Center: 17-OHPC Therapeutic
Monitoring

This technical support center provides researchers, scientists, and drug development
professionals with guidance on optimizing injection schedules and troubleshooting common
issues related to maintaining therapeutic levels of 17-hydroxyprogesterone caproate (17-
OHPC).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 17-OHPC?

Al: 17-hydroxyprogesterone caproate (17-OHPC) is a synthetic progestin that acts by
mimicking the effects of natural progesterone.[1] Its primary mechanism involves binding to
progesterone receptors in tissues like the uterus, cervix, and mammary glands.[1] This
interaction activates the transcription of progesterone-responsive genes, which helps to
maintain uterine quiescence by reducing muscle contractility and supports cervical integrity.[1]
Additionally, 17-OHPC has been shown to have an immunomodulatory effect, specifically by
enhancing the production of anti-inflammatory cytokines like Interleukin-10 (IL-10) in response
to inflammatory stimuli, which may contribute to its therapeutic effects.[2][3]
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Experimental Protocol

1. Subject Dosing
(IM Injection)

2. Timed Blood Sampling
(e.g., Trough, Peak)

3. Plasma Separation
(Centrifugation)

4. Sample Storage
(-80°C)

Bioanalysi; (LC-MS/MS)
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7. Data Processing
(Peak Integration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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